N-(2,4-difluorophenyl)-4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)benzamide

• IUPAC Name: N-(2,4-difluorophenyl)-4-(1,1,3-trioxo-1,2-thiazolidin-2-yl)benzamide
• InChI: InChI=1S/C16H12F2N2O4S/c17-11-3-6-14(13(18)9-11)19-16(22)10-1-4-12(5-2-10)20-15(21)7-8-25(20,23)24/h1-6,9H,7-8H2,(H,19,22)
• InChI Key: ITQQNPZELZCZLR-UHFFFAOYSA-N
• Canonical SMILES: C1CS(=O)(=O)N(C1=O)C2=CC=C(C=C2)C(=O)NC3=C(C=C(C=C3)F)F
• Molecular Formula: C16H12F2N2O4S
• Molecular Weight: 366.3 g/mol

Description

N-(2,4-difluorophenyl)-4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)benzamide, also known as Diflunisal, is a non-steroidal anti-inflammatory drug (NSAID) that has been used for the treatment of pain and inflammation for several decades. Diflunisal was first synthesized in 1969 by the Upjohn Company and was approved by the FDA in 1978 for the treatment of arthritis.

Mechanism of Action

N-(2,4-difluorophenyl)-4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)benzamide exerts its anti-inflammatory and analgesic effects by inhibiting the activity of COX enzymes. COX enzymes are responsible for the production of prostaglandins, which are involved in pain and inflammation. This compound inhibits the activity of COX-1 and COX-2 enzymes, thereby reducing the production of prostaglandins and decreasing pain and inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the production of prostaglandins, which are involved in pain and inflammation. This compound has also been shown to have antioxidant properties and has been shown to protect against oxidative stress-induced damage. Additionally, this compound has been shown to inhibit the aggregation of platelets, which can help to prevent blood clots.

Advantages and Limitations for Lab Experiments

N-(2,4-difluorophenyl)-4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)benzamide is a commonly used NSAID in laboratory experiments due to its well-established anti-inflammatory and analgesic properties. It is also relatively inexpensive and readily available. However, this compound has been shown to have a number of limitations. It has been shown to have a high risk of gastrointestinal bleeding and has been associated with an increased risk of cardiovascular events.

Future Directions

There are a number of potential future directions for research on N-(2,4-difluorophenyl)-4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)benzamide. One area of interest is the potential use of this compound in the treatment of neurodegenerative diseases such as Alzheimer's disease. This compound has been shown to inhibit the aggregation of amyloid-beta peptides, which are involved in the development of Alzheimer's disease. Another area of interest is the development of new formulations of this compound that can reduce the risk of gastrointestinal bleeding and cardiovascular events. Finally, there is a need for further research on the long-term safety and efficacy of this compound.

Synthesis Methods

N-(2,4-difluorophenyl)-4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)benzamide can be synthesized through the reaction of 2,4-difluoroaniline and 1,1-dioxide-3-oxo-2-isothiazolidinone in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting intermediate is then reacted with benzoyl chloride to form this compound.

Scientific Research Applications

N-(2,4-difluorophenyl)-4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)benzamide has been extensively studied for its anti-inflammatory and analgesic properties. It has been shown to inhibit the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins that cause pain and inflammation. This compound is also known to have antioxidant properties and has been shown to protect against oxidative stress-induced damage.